![molecular formula C24H30N2O6 B2751568 N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-triethoxybenzamide CAS No. 921842-76-4](/img/structure/B2751568.png)
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-triethoxybenzamide
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Description
N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C24H30N2O6 and its molecular weight is 442.512. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Researchers have developed novel synthetic methodologies and characterized the crystal structures and photophysical properties of related compounds. These efforts contribute to the understanding of the compound's reactivity and potential applications in material science and organic synthesis (Petrovskii et al., 2017).
Pharmacological Potential
- Benzoxepine-triazole hybrids, with structural similarities, have been synthesized and evaluated for their potential antibacterial and anticancer properties. Such research illustrates the therapeutic potential of complex heterocyclic compounds in treating various diseases (Kuntala et al., 2015).
Theoretical and Computational Studies
- Computational studies, including density functional theory (DFT), provide insights into the molecular structure, charge distribution, and potential non-linear optical (NLO) properties of benzimidazole-tethered oxazepine heterocycles. This research indicates the compound's utility in developing materials with specific electronic or optical properties (Almansour et al., 2016)
Antimicrobial Evaluation
- The synthesis and antimicrobial evaluation of novel triazole, tetrazole, and spiropyrimidine-thiadiazole derivatives demonstrate the broad spectrum of antimicrobial activities against both Gram-positive and Gram-negative bacteria. This showcases the potential of these compounds in developing new antibacterial agents (Abu‐Hashem & El‐Shazly, 2019).
Novel Polycyclic Systems
- Research on the synthesis and structure of new polycyclic systems containing 1,4-benzodiazepine and isoindolinone fragments underlines the versatility of these compounds in constructing complex molecular architectures with potential applications in medicinal chemistry and drug design (Ukhin et al., 2011).
Antibacterial Agents Design
- The design and synthesis of 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones as promising antibacterial agents highlight the compound's significance in addressing bacterial resistance and developing new therapeutic agents (Palkar et al., 2017).
Properties
IUPAC Name |
N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-3,4,5-triethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O6/c1-6-29-19-11-15(12-20(30-7-2)21(19)31-8-3)22(27)25-16-9-10-18-17(13-16)26-23(28)24(4,5)14-32-18/h9-13H,6-8,14H2,1-5H3,(H,25,27)(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYRUCPBBIJETQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3)(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.